Cas no 16819-05-9 (Phenol, 4-[(dimethylamino)methyl]-2,5-dimethyl-)

• Product Name: Phenol, 4-[(dimethylamino)methyl]-2,5-dimethyl-
• CAS No: 16819-05-9
• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight: 179.25878
• CID: 1348959
• PubChem ID: 170640

Phenol, 4-[(dimethylamino)methyl]-2,5-dimethyl- Properties

Names and Identifiers

• Phenol, 4-[(dimethylamino)methyl]-2,5-dimethyl-
• 2,5-Dimethyl-4-dimethylaminomethylphenol
• 4-[(dimethylamino)methyl]-2,5-dimethylphenol
• 2,5-Dimethyl-4-(dimethylaminomethyl)phenol
• 16819-05-9
• DTXSID80276605
• SCHEMBL9054521
• 2,5-dimethyl-4-dimethylaminomethyl phenol
• UXJAGSSVZDVPFB-UHFFFAOYSA-N

• InChIKey： UXJAGSSVZDVPFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c1-8-6-11(13)9(2)5-10(8)7-12(3)4/h5-6,13H,7H2,1-4H3
• SMILES： CC1=CC(=C(C=C1O)C)CN(C)C

Computed Properties

• Exact Mass: 179.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols